Cas no 443-93-6 (2,4-Dichloro-3-fluoroaniline)

• Product Name: 2,4-Dichloro-3-fluoroaniline
• CAS No: 443-93-6
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• MDL: MFCD09864666
• CID: 324890
• PubChem ID: 26985270
• Update Time: 2025-10-28

2,4-Dichloro-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-fluoroaniline
• Benzenamine,2,4-dichloro-3-fluoro-
• Benzenamine, 2,4-dichloro-3-fluoro-
• MFCD09864666
• CL8382
• 443-93-6
• 2,4-bis(chloranyl)-3-fluoranyl-aniline
• AKOS015999892
• DTXSID60650424
• 2,4-dichloro-3-fluoro-aniline
• AS-46023
• AS-813/43501806
• A826565
• SCHEMBL3818037
• CS-0157186

• MDL： MFCD09864666
• Inchi： 1S/C6H4Cl2FN/c7-3-1-2-4(10)5(8)6(3)9/h1-2H,10H2
• InChI Key： VEBWZLHNQCQDSY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1N)Cl)F

Computed Properties

• Exact Mass: 178.97000
• Monoisotopic Mass: 178.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.502±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 254.4±35.0 ºC (760 Torr),
• Flash Point: 107.6±25.9 ºC,
• Refractive Index: 1.587
• Solubility: Almost insoluble (0.056 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.29590

2,4-Dichloro-3-fluoroaniline Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4-Dichloro-3-fluoroaniline

2,4-Dichloro-3-fluoroaniline (CAS No 443-93-6)

2,4-Dichloro-3-fluoroaniline is a versatile organic compound with the CAS registry number 443-93-6. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with chlorine atoms at positions 2 and 4, and a fluorine atom at position 3. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it valuable in various chemical applications.

The synthesis of 2,4-dichloro-3-fluoroaniline typically involves multi-step reactions, often starting from aniline derivatives. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. Such innovations have significantly enhanced the production process of this compound.

In terms of applications, 2,4-dichloro-3-fluoroaniline is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its ability to undergo various nucleophilic aromatic substitutions and coupling reactions makes it a key building block in organic chemistry. A notable application is its role in the development of novel antibacterial agents, where its halogenated aromatic ring contributes to enhanced bioactivity.

Recent studies have also highlighted the potential of 2,4-dichloro-3-fluoroaniline in materials science. For example, researchers have utilized this compound as a precursor for synthesizing conductive polymers and organic semiconductors. These materials exhibit promising electronic properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The environmental impact of 2,4-dichloro-3-fluoroaniline has been a subject of increasing concern. Studies indicate that this compound exhibits moderate toxicity to aquatic organisms, necessitating careful handling and disposal practices. Regulatory bodies have implemented guidelines to minimize its environmental footprint during industrial processes.

In conclusion, 2,4-dichloro-3-fluoroaniline (CAS No 443-93-6) remains a critical compound in modern chemistry due to its diverse applications and unique chemical properties. Ongoing research continues to uncover new avenues for its utilization while addressing environmental and safety considerations.